(3E)-3-[(2-hydroxy-4-oxo-1H-quinolin-3-yl)hydrazinylidene]-1H-quinoline-2,4-dione

• Molecular Formula: C18H12N4O4
• Molecular Weight: 348.3 g/mol
• IUPAC Name: (3E)-3-[(4-hydroxy-2-oxo-1H-quinolin-3-yl)hydrazinylidene]-1H-quinoline-2,4-dione
• InChI: InChI=1S/C18H12N4O4/c23-15-9-5-1-3-7-11(9)19-17(25)13(15)21-22-14-16(24)10-6-2-4-8-12(10)20-18(14)26/h1-8,21H,(H,20,26)(H2,19,23,25)/b22-14+
• InChI Key: AHTCFRUJNVJIAP-HYARGMPZSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=O)C(=C(N2)O)N/N=C/3\C(=O)C4=CC=CC=C4NC3=O
• SMILES: C1=CC=C2C(=C1)C(=C(C(=O)N2)NN=C3C(=O)C4=CC=CC=C4NC3=O)O
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=C(N2)O)NN=C3C(=O)C4=CC=CC=C4NC3=O

Description

(3E)-3-[(2-hydroxy-4-oxo-1H-quinolin-3-yl)hydrazinylidene]-1H-quinoline-2,4-dione, also known as Quinoline Yellow WS, is a synthetic organic compound widely used as a food coloring agent. It is a yellow, water-soluble powder that is commonly added to beverages, confectionery, and other food products to enhance their visual appeal. However, Quinoline Yellow WS has also attracted scientific interest due to its potential applications in various fields, such as medicinal chemistry, materials science, and environmental science.

Mechanism of Action

The mechanism of action of (3E)-3-[(2-hydroxy-4-oxo-1H-quinolin-3-yl)hydrazinylidene]-1H-quinoline-2,4-dione Yellow WS varies depending on its application. In medicinal chemistry, it has been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway and inhibiting the PI3K/Akt/mTOR signaling pathway. It can also inhibit cell proliferation by inducing cell cycle arrest at the G2/M phase.
In materials science, (3E)-3-[(2-hydroxy-4-oxo-1H-quinolin-3-yl)hydrazinylidene]-1H-quinoline-2,4-dione Yellow WS can adsorb onto various surfaces through its hydrophobic and π-π stacking interactions with the surface molecules. It can also form hydrogen bonds and electrostatic interactions with the surface functional groups.
In environmental science, (3E)-3-[(2-hydroxy-4-oxo-1H-quinolin-3-yl)hydrazinylidene]-1H-quinoline-2,4-dione Yellow WS can undergo various degradation pathways, such as photodegradation, biodegradation, and chemical degradation, depending on the environmental conditions and the presence of other pollutants.
Biochemical and Physiological Effects:
(3E)-3-[(2-hydroxy-4-oxo-1H-quinolin-3-yl)hydrazinylidene]-1H-quinoline-2,4-dione Yellow WS has been reported to have several biochemical and physiological effects, such as antioxidant, anti-inflammatory, and antimicrobial activities. It can scavenge free radicals and protect cells from oxidative stress. It can also inhibit the production of pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS. Moreover, it can exhibit broad-spectrum antimicrobial activity against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

(3E)-3-[(2-hydroxy-4-oxo-1H-quinolin-3-yl)hydrazinylidene]-1H-quinoline-2,4-dione Yellow WS has several advantages as a model compound in lab experiments. It is readily available, inexpensive, and easy to handle. It has well-defined chemical and physical properties, and its behavior in various systems can be easily monitored using spectroscopic and chromatographic techniques.
However, (3E)-3-[(2-hydroxy-4-oxo-1H-quinolin-3-yl)hydrazinylidene]-1H-quinoline-2,4-dione Yellow WS also has some limitations. Its solubility and stability in various solvents and media can vary, which can affect its behavior and properties. Its toxicity and environmental impact should also be carefully considered, especially in studies involving biological and environmental systems.

Future Directions

Several future directions for the research on (3E)-3-[(2-hydroxy-4-oxo-1H-quinolin-3-yl)hydrazinylidene]-1H-quinoline-2,4-dione Yellow WS can be identified. In medicinal chemistry, further studies are needed to elucidate its mechanism of action and optimize its anticancer activity and selectivity. In materials science, the application of (3E)-3-[(2-hydroxy-4-oxo-1H-quinolin-3-yl)hydrazinylidene]-1H-quinoline-2,4-dione Yellow WS in various functional materials, such as sensors and optoelectronic devices, can be explored. In environmental science, the development of efficient and sustainable methods for the removal and degradation of synthetic dyes from wastewater can be pursued.

Synthesis Methods

The synthesis of (3E)-3-[(2-hydroxy-4-oxo-1H-quinolin-3-yl)hydrazinylidene]-1H-quinoline-2,4-dione Yellow WS involves the reaction of 2-hydroxy-1,4-naphthoquinone with 2-aminobenzoic acid in the presence of a suitable condensing agent. The resulting product is then treated with hydrazine hydrate to obtain the target compound. Several modifications of this synthetic route have been reported, including the use of different starting materials, reagents, and reaction conditions.

Scientific Research Applications

(3E)-3-[(2-hydroxy-4-oxo-1H-quinolin-3-yl)hydrazinylidene]-1H-quinoline-2,4-dione Yellow WS has been extensively investigated for its various properties and potential applications. In medicinal chemistry, it has been studied as a potential anticancer agent, as it can induce apoptosis and inhibit cell proliferation in various cancer cell lines. It has also been evaluated as a fluorescent probe for detecting and imaging biological molecules, such as proteins and nucleic acids.
In materials science, (3E)-3-[(2-hydroxy-4-oxo-1H-quinolin-3-yl)hydrazinylidene]-1H-quinoline-2,4-dione Yellow WS has been used as a model compound for studying the adsorption and desorption behavior of dyes on various surfaces, such as metal oxides and carbon nanotubes. It has also been incorporated into polymer matrices to enhance their optical and mechanical properties.
In environmental science, (3E)-3-[(2-hydroxy-4-oxo-1H-quinolin-3-yl)hydrazinylidene]-1H-quinoline-2,4-dione Yellow WS has been employed as a model pollutant for studying the degradation and removal of synthetic dyes from wastewater. It has also been used as a marker for monitoring the fate and transport of pollutants in natural systems.